Cas no 99940-86-0 (exo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride)

• Product Name: exo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride
• CAS No: 99940-86-0
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD08457558
• CID: 4667942
• Update Time: 2025-05-26

exo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride
• (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride
• 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, hydrochloride, exo-
• 6193AB
• AT22442
• (1R,3S,4S)-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID HCL
• (1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrogen chloride
• (1R,3S,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid h
• exo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride

• MDL： MFCD08457558
• Inchi： 1S/C7H11NO2.ClH/c9-7(10)6-4-1-2-5(3-4)8-6;/h4-6,8H,1-3H2,(H,9,10);1H/t4-,5+,6-;/m0./s1
• InChI Key： WUKAJPOKLIRLLD-YAFCINRGSA-N
• SMILES： Cl.OC([C@@H]1[C@H]2CC[C@H](C2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on exo-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride

Exo-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

Exo-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid Hydrochloride (CAS No. 99940-86-0) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as exo-azabicyclo carboxylic acid hydrochloride, is characterized by its bicyclic structure, which imparts it with unique chemical and physical properties. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications in drug design and material synthesis.

The molecular structure of exo-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid Hydrochloride is defined by a bicyclic framework comprising a seven-membered ring system with two fused rings. The presence of the azabicyclo group introduces significant steric hindrance, which plays a crucial role in determining its reactivity and stability. The carboxylic acid group, on the other hand, confers acidic properties, making it amenable to various chemical modifications. These structural features have been leveraged in recent studies to explore its role as a building block in complex molecule synthesis.

Recent research has focused on the synthesis and characterization of exo-azabicyclo carboxylic acid hydrochloride derivatives. For instance, studies have demonstrated that the compound can be efficiently synthesized via a combination of ring-closing metathesis and subsequent functionalization reactions. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry of the final product. Such advancements have paved the way for exploring its applications in drug discovery, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles.

In terms of biological activity, exo-azabicyclo carboxylic acid hydrochloride has shown promise as a lead compound in anti-inflammatory and analgesic drug development. Preclinical studies have highlighted its ability to modulate key inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis and neuropathic pain. Furthermore, its unique bicyclic structure has been implicated in enhancing drug-target binding affinity, making it an attractive candidate for rational drug design.

From a materials science perspective, exo-azabicyclo carboxylic acid hydrochloride has been investigated as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the development of novel materials with enhanced mechanical and thermal properties. Recent breakthroughs in this area include the synthesis of biodegradable polymers derived from this compound, which hold potential for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Looking ahead, the continued exploration of exo-azabicyclo carboxylic acid hydrochloride is expected to yield further insights into its versatile applications across diverse scientific domains. Ongoing research is focused on optimizing synthetic routes, expanding its functional group diversity, and investigating its interactions with biological systems at a molecular level. As our understanding of this compound deepens, it is anticipated that new opportunities will emerge for leveraging its unique properties to address unmet needs in medicine, materials science, and beyond.